Cas no 150190-03-7 (Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate, 97%)

• Product Name: Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate, 97%
• CAS No: 150190-03-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD09953494
• CID: 91910
• PubChem ID: 12089326
• Update Time: 2025-05-24

Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate, 97% Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate
• ethyl 2-methyl-6-oxo-1H-pyridine-4-carboxylate
• ethyl 6-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
• 1,2-Dihydro-6-methyl-2-oxopyridin-4-carbonsaeure-ethylester
• 4-Pyridinecarboxylicacid,1,2-dihydro-6-methyl-2-oxo-,ethyl ester
• 6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid ethyl ester
• Ethyl 2-hydroxy-6-methylisonicotinate
• Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate, 97%
• 4-Pyridinecarboxylic acid, 1,2-dihydro-6-Methyl-2-oxo-, ethyl ester
• Ethyl2-hydroxy-6-methylisonicotinate
• CS-0447075
• FT-0762394
• SCHEMBL2085156
• AKOS024286542
• 150190-03-7
• 2-hydroxy-6-methylisonicotinic ethyl ester
• MFCD09953494
• WZUAZSMUJJUHMM-UHFFFAOYSA-N
• Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate, 97per cent
• DTXSID50477369
• AMY10239
• A809019
• W-205703
• 2-hydroxy-6-methylisonicotinate ethyl ester
• DA-33688
• G69976

• MDL： MFCD09953494
• Inchi： 1S/C9H11NO3/c1-3-13-9(12)7-4-6(2)10-8(11)5-7/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： WZUAZSMUJJUHMM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(NC(C)=C1)=O)=O

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.193
• Melting Point: 188-190°C
• Boiling Point: 371.5°Cat760mmHg
• Flash Point: 178.5°C
• Refractive Index: 1.537
• PSA: 59.42000
• LogP: 1.27230
• Solubility: Insoluble in water

Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate, 97% Security Information

• Safety Instruction： S26-S37
• Risk Phrases：R36/37/38

Additional information on Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate, 97%

Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate, with the CAS number 150190-03-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, often referred to as Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate, is characterized by its unique chemical structure, which includes a pyridine ring substituted with hydroxyl, methyl, and ethoxycarbonyl groups. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in numerous applications.

Recent studies have highlighted the potential of Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials are highly sought after for their exceptional porosity and versatility in gas storage, catalysis, and sensing applications. The hydroxyl and carboxylic acid groups present in the molecule facilitate strong coordination interactions with metal ions, making it an ideal candidate for such applications.

In addition to its role in materials science, Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate has also been investigated for its potential in pharmaceuticals. The compound's structure resembles certain bioactive molecules, leading to its exploration as a lead compound in drug discovery. Recent findings suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel therapeutic agents. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in metallo-drug design.

The synthesis of Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate typically involves multi-step organic reactions. One common approach involves the condensation of appropriate starting materials followed by functional group transformations to introduce the desired substituents. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to enhance yield and purity while minimizing environmental impact.

From an environmental perspective, Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate has been studied for its biodegradability and eco-friendly properties. Researchers have found that under certain conditions, the compound can undergo enzymatic degradation, making it a more sustainable option compared to traditional organic compounds. This aspect is particularly relevant in industries where green chemistry principles are increasingly being adopted.

In conclusion, Ethyl 2-hydroxy-6-methylpyridine-4-carboxylate (CAS No. 150190-03-7) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an even more significant role in shaping future innovations in materials science and pharmaceuticals.